3-[2-Hydroxy-3-(naphthalen-2-yloxy)propyl]-5,5-dimethylimidazolidine-2,4-dione

• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 3-(2-hydroxy-3-naphthalen-2-yloxypropyl)-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C18H20N2O4/c1-18(2)16(22)20(17(23)19-18)10-14(21)11-24-15-8-7-12-5-3-4-6-13(12)9-15/h3-9,14,21H,10-11H2,1-2H3,(H,19,23)
• InChI Key: VHKNRIIAHYBQMK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CC(COC2=CC3=CC=CC=C3C=C2)O)C

Description

3-[2-Hydroxy-3-(naphthalen-2-yloxy)propyl]-5,5-dimethylimidazolidine-2,4-dione is a complex organic compound with a unique structure that combines a naphthalene moiety with an imidazolidine-2,4-dione core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2-Hydroxy-3-(naphthalen-2-yloxy)propyl]-5,5-dimethylimidazolidine-2,4-dione typically involves multiple steps. One common route includes the reaction of naphthalene-2-ol with an epoxide to form the naphthalen-2-yloxypropyl intermediate. This intermediate is then reacted with 5,5-dimethylimidazolidine-2,4-dione under basic conditions to yield the final product. The reaction conditions often require careful control of temperature and pH to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance efficiency and scalability. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

3-[2-Hydroxy-3-(naphthalen-2-yloxy)propyl]-5,5-dimethylimidazolidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The naphthalen-2-yloxy group can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Conditions vary depending on the substituent, but typical reagents include halogens and nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield naphthalen-2-one derivatives, while substitution reactions can introduce various functional groups into the naphthalene ring.

Scientific Research Applications

3-[2-Hydroxy-3-(naphthalen-2-yloxy)propyl]-5,5-dimethylimidazolidine-2,4-dione has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[2-Hydroxy-3-(naphthalen-2-yloxy)propyl]-5,5-dimethylimidazolidine-2,4-dione involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and affecting cellular pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

4-Iodobenzoic acid: Another compound with a naphthalene moiety, but with different functional groups and properties.

Ammonium thiocyanate: Shares some chemical reactivity but differs significantly in structure and applications.